Cas no 2639389-58-3 ((1R,5S,7s)-3-(tert-butoxy)carbonyl-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylic acid)

(1R,5S,7s)-3-(tert-butoxy)carbonyl-9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylic acid is a bicyclic compound featuring a rigid scaffold with a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality. The presence of difluorine substituents enhances its metabolic stability and lipophilicity, making it valuable in medicinal chemistry for drug design. The Boc group allows selective deprotection under mild acidic conditions, facilitating further derivatization. The stereospecific (1R,5S,7s) configuration ensures precise spatial orientation, critical for chiral synthesis. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly for targeting enzyme inhibition or receptor modulation. Its structural rigidity and functional group compatibility support applications in peptidomimetics and small-molecule therapeutics.

(1R,5S,7s)-3-(tert-butoxy)carbonyl-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylic acid structure

2639389-58-3 structure

Product Name:(1R,5S,7s)-3-(tert-butoxy)carbonyl-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylic acid

CAS No:2639389-58-3

MF:C₁₄H₂₁F₂NO₄

MW:305.317651510239

CID:5640124

PubChem ID:165897022

Update Time:2025-10-29

(1R,5S,7s)-3-(tert-butoxy)carbonyl-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2639389-58-3
- EN300-27783423
- (1R,5S,7s)-3-[(tert-butoxy)carbonyl]-9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylic acid
- (1R,5S,7s)-3-(tert-butoxy)carbonyl-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylic acid
- Inchi： 1S/C14H21F2NO4/c1-13(2,3)21-12(20)17-6-9-4-8(11(18)19)5-10(7-17)14(9,15)16/h8-10H,4-7H2,1-3H3,(H,18,19)/t8?,9-,10+
- InChI Key： JZZKMWAKPFNDKV-PBINXNQUSA-N
- SMILES： FC1([C@@H]2CN(C(=O)OC(C)(C)C)C[C@H]1CC(C(=O)O)C2)F

Computed Properties

Exact Mass: 305.14386448g/mol
Monoisotopic Mass: 305.14386448g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 429
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 66.8Å²

(1R,5S,7s)-3-(tert-butoxy)carbonyl-9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylic acid Pricemore >>

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Enamine	EN300-27783423-1g	(1R,5S,7s)-3-[(tert-butoxy)carbonyl]-9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylic acid	2639389-58-3		1g	$1729.0	2023-09-09
Enamine	EN300-27783423-5g	(1R,5S,7s)-3-[(tert-butoxy)carbonyl]-9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylic acid	2639389-58-3		5g	$5014.0	2023-09-09
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Enamine	EN300-27783423-0.05g	(1R,5S,7s)-3-[(tert-butoxy)carbonyl]-9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylic acid	2639389-58-3	95.0%	0.05g	$1452.0	2025-03-19
Enamine	EN300-27783423-0.1g	(1R,5S,7s)-3-[(tert-butoxy)carbonyl]-9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylic acid	2639389-58-3	95.0%	0.1g	$1521.0	2025-03-19
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Enamine	EN300-27783423-2.5g	(1R,5S,7s)-3-[(tert-butoxy)carbonyl]-9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylic acid	2639389-58-3	95.0%	2.5g	$3389.0	2025-03-19
Enamine	EN300-27783423-5.0g	(1R,5S,7s)-3-[(tert-butoxy)carbonyl]-9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylic acid	2639389-58-3	95.0%	5.0g	$5014.0	2025-03-19